2-[methyl(pyrazin-2-yl)amino]-N-(2,3,4-trifluorophenyl)acetamide

• IUPAC Name: 2-[methyl(pyrazin-2-yl)amino]-N-(2,3,4-trifluorophenyl)acetamide
• InChI: InChI=1S/C13H11F3N4O/c1-20(10-6-17-4-5-18-10)7-11(21)19-9-3-2-8(14)12(15)13(9)16/h2-6H,7H2,1H3,(H,19,21)
• InChI Key: SHYSKKCFOIQYQU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NC1=C(C(=C(C=C1)F)F)F)C2=NC=CN=C2
• Molecular Formula: C13H11F3N4O
• Molecular Weight: 296.25 g/mol

Description

2-[Methyl(pyrazin-2-yl)amino]-N-(2,3,4-trifluorophenyl)acetamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas. This compound is commonly known as MPAA and is a member of the class of amides. MPAA has been synthesized using different methods, and its mechanism of action has been studied in detail.

Mechanism of Action

The mechanism of action of MPAA involves the inhibition of COX-2 activity, which leads to the reduction of prostaglandin E2 (PGE2) production. PGE2 is a pro-inflammatory mediator that plays a crucial role in the inflammation process. By inhibiting COX-2 activity, MPAA reduces the production of PGE2, thereby reducing inflammation. MPAA also induces apoptosis in cancer cells by activating the caspase cascade. The caspase cascade is a series of proteolytic reactions that ultimately lead to cell death. MPAA has been shown to activate caspase-3 and caspase-9, which are key players in the caspase cascade. Moreover, MPAA inhibits the replication of viruses by interfering with the viral life cycle.
Biochemical and Physiological Effects
MPAA has been shown to have several biochemical and physiological effects. It reduces inflammation by inhibiting COX-2 activity, which leads to the reduction of PGE2 production. MPAA also induces apoptosis in cancer cells by activating the caspase cascade. Moreover, MPAA inhibits the replication of viruses by interfering with the viral life cycle. However, the exact biochemical and physiological effects of MPAA depend on the concentration and duration of exposure.

Advantages and Limitations for Lab Experiments

MPAA has several advantages for lab experiments. It is readily available and can be synthesized using simple laboratory techniques. Moreover, it exhibits potent anti-inflammatory, anticancer, and antiviral properties, making it an ideal candidate for studying the mechanisms of these diseases. However, MPAA also has some limitations. It is highly toxic and can cause severe side effects, making it difficult to use in in vivo experiments. Moreover, its exact mechanism of action is not fully understood, which limits its potential applications.

Future Directions

MPAA has several potential future directions for scientific research. It can be used to develop new anti-inflammatory, anticancer, and antiviral drugs. Moreover, further studies can be conducted to understand the exact mechanism of action of MPAA and its potential applications in other areas of scientific research. Additionally, the toxicity of MPAA can be further investigated to develop safer and more effective drugs.

Synthesis Methods

The synthesis of MPAA involves the reaction of 2,3,4-trifluoroaniline and pyrazine-2-carboxylic acid with N-(tert-butoxycarbonyl)-glycine methyl ester in the presence of N,N'-diisopropylcarbodiimide (DIC) and 1-hydroxybenzotriazole (HOBt) as coupling reagents. The reaction mixture is stirred for several hours, and the product is obtained after purification using column chromatography.

Scientific Research Applications

MPAA has been widely studied for its potential applications in various areas of scientific research. It has been found to exhibit anti-inflammatory, anticancer, and antiviral properties. MPAA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme that plays a crucial role in the inflammation process. MPAA has also been found to induce apoptosis in cancer cells by activating the caspase cascade. Moreover, MPAA has been shown to inhibit the replication of several viruses, including influenza virus, herpes simplex virus, and human immunodeficiency virus (HIV).